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Compound of Interest

Compound Name: Aspirin

Cat. No.: B1665792 Get Quote

Introduction Acetylsalicylic acid, commonly known as aspirin, is a widely used medication for

pain relief, fever reduction, and as an anti-inflammatory agent. Its synthesis is a classic

example of an esterification reaction and is a fundamental experiment in organic chemistry. The

protocol involves the acetylation of salicylic acid using acetic anhydride with an acid catalyst.

This document provides a detailed protocol for the synthesis, purification, and characterization

of aspirin suitable for a laboratory research setting.

Quantitative Data Summary
The following table summarizes typical quantities and conditions for the synthesis of aspirin.

The exact amounts can be scaled as needed, but the molar ratios should be maintained for

optimal yield. Salicylic acid is the limiting reagent in this procedure.[1]
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Parameter Value Notes

Reactants

Salicylic Acid 2.0 - 5.0 g The limiting reagent.[1][2]

Acetic Anhydride 4.0 - 7.0 mL
Used in excess to drive the

reaction.[1][3]

Catalyst

Conc. Sulfuric Acid (H₂SO₄) or 5 - 10 drops
Acts as a proton source to

catalyze the reaction.[2][3][4]

85% Phosphoric Acid (H₃PO₄)

Reaction Conditions

Temperature 70 - 100 °C
A hot water bath is typically

used for gentle heating.[3][5]

Time 10 - 15 minutes
Duration of heating after

reactants dissolve.[1][2]

Purification

Recrystallization Solvent Ethanol / Water

A common solvent pair for

purifying the crude product.[5]

[6]

Characterization

Expected Melting Point 135 - 136 °C

A sharp melting point in this

range indicates high purity.[2]

[7]

Theoretical Yield Varies
Calculated based on the initial

mass of salicylic acid.

Percent Yield (Typical) > 80%
Dependent on technique and

successful recrystallization.

Chemical Reaction Pathway
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The synthesis of aspirin is an esterification reaction where the hydroxyl group of salicylic acid

reacts with acetic anhydride to form an ester, acetylsalicylic acid, and a byproduct, acetic acid.

[4]
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Salicylic Acid

Acetylsalicylic Acid
(Aspirin)

Acetic Anhydride

Acetic Acid

H₂SO₄ or H₃PO₄

(Catalyst)
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Purification

Start

1. Mix Reactants
(Salicylic Acid, Acetic Anhydride, Catalyst)

2. Heat Mixture
(70-80°C Water Bath)

3. Hydrolyze Excess
Acetic Anhydride

4. Cool in Ice Bath
to Induce Crystallization

5. Isolate Crude Product
(Vacuum Filtration)

6. Dissolve Crude Product
(Warm Ethanol)

7. Add Water & Cool Slowly
to Recrystallize

8. Isolate Pure Product
(Vacuum Filtration)

9. Characterize Product
(Melting Point, FeCl₃ Test)

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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